2,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C19H21Cl2N3O
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H21Cl2N3O/c1-2-23-9-11-24(12-10-23)16-6-4-15(5-7-16)22-19(25)17-13-14(20)3-8-18(17)21/h3-8,13H,2,9-12H2,1H3,(H,22,25)
• InChI Key: RGUPIRNFLWAIME-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl

Description

2,5-dichloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide, commonly known as DCPPB, is a chemical compound with potential applications in scientific research. DCPPB is a selective antagonist of the TRPC5 ion channel, which plays a crucial role in various physiological processes, including neuronal signaling, vascular function, and immune response.

Mechanism of Action

DCPPB acts as a selective antagonist of the TRPC5 ion channel, which is a non-selective cation channel that plays a crucial role in various physiological processes, including neuronal signaling, vascular function, and immune response. TRPC5 is activated by various stimuli, including G protein-coupled receptors, receptor tyrosine kinases, and mechanical stress. Activation of TRPC5 leads to an influx of calcium ions into the cell, which triggers various downstream signaling pathways. DCPPB binds to the pore-forming region of TRPC5 and prevents calcium influx, thus inhibiting downstream signaling pathways.
Biochemical and Physiological Effects:
DCPPB has been shown to have various biochemical and physiological effects, depending on the cell type and the experimental conditions. In neurons, DCPPB has been shown to inhibit TRPC5-mediated calcium influx and reduce excitotoxicity, suggesting a potential therapeutic role in neurological disorders such as Alzheimer's disease and epilepsy. In vascular smooth muscle cells, DCPPB has been shown to inhibit TRPC5-mediated vasoconstriction and reduce blood pressure, suggesting a potential therapeutic role in hypertension and other cardiovascular diseases. In T cells, DCPPB has been shown to inhibit TRPC5-mediated calcium influx and reduce cytokine production, suggesting a potential therapeutic role in autoimmune diseases.

Advantages and Limitations for Lab Experiments

DCPPB has several advantages for lab experiments, including its high purity, selectivity, and potency. DCPPB has been extensively characterized in various in vitro and in vivo models, and its mechanism of action is well understood. However, DCPPB also has some limitations for lab experiments, including its potential toxicity and off-target effects. DCPPB has been shown to inhibit other TRP channels, such as TRPC4 and TRPC6, at higher concentrations, and it may also affect other ion channels and receptors at higher concentrations. Therefore, careful dose-response studies and control experiments are necessary when using DCPPB in lab experiments.

Future Directions

DCPPB has potential applications in various scientific research fields, and several future directions can be explored. First, DCPPB can be used to investigate the role of TRPC5 in various pathological conditions, such as neurodegenerative diseases, cardiovascular diseases, and autoimmune diseases. Second, DCPPB can be used as a tool to study the downstream signaling pathways of TRPC5, which may lead to the discovery of novel therapeutic targets. Third, DCPPB can be used as a lead compound for the development of more potent and selective TRPC5 antagonists, which may have improved therapeutic efficacy and safety profiles. Overall, DCPPB is a promising compound with potential applications in various scientific research fields, and further studies are warranted to explore its full potential.

Synthesis Methods

The synthesis of DCPPB involves a series of chemical reactions starting from 2,5-dichlorobenzoic acid and 4-(4-ethylpiperazin-1-yl)aniline. The reaction proceeds through a coupling reaction, followed by a series of purification steps, including column chromatography and recrystallization. The final product is obtained as a white crystalline solid with a purity of over 99%.

Scientific Research Applications

DCPPB has potential applications in various scientific research fields, including neuroscience, cardiovascular research, and immunology. As a selective antagonist of TRPC5, DCPPB can be used to investigate the role of this ion channel in various physiological and pathological processes. For example, DCPPB has been shown to inhibit TRPC5-mediated calcium influx in neurons, suggesting a potential therapeutic role in neurological disorders such as Alzheimer's disease and epilepsy. In cardiovascular research, DCPPB has been shown to inhibit TRPC5-mediated vasoconstriction, suggesting a potential therapeutic role in hypertension and other cardiovascular diseases. In immunology, DCPPB has been shown to inhibit TRPC5-mediated calcium influx in T cells, suggesting a potential therapeutic role in autoimmune diseases.